Cas no 819-41-0 (Dimethylvinylethynylmethanol butyl ether)

819-41-0 structure
Product name:Dimethylvinylethynylmethanol butyl ether
Dimethylvinylethynylmethanol butyl ether Chemical and Physical Properties
Names and Identifiers
-
- Dimethylvinylethynylmethanol butyl ether
- 5-butoxy-5-methylhex-1-en-3-yne
- 819-41-0
- DTXSID60231454
-
- Inchi: InChI=1S/C11H18O/c1-5-7-9-11(3,4)12-10-8-6-2/h5H,1,6,8,10H2,2-4H3
- InChI Key: OUIQSMDXNSJEQD-UHFFFAOYSA-N
- SMILES: CCCCOC(C)(C)C#CC=C
Computed Properties
- Exact Mass: 166.135765
- Monoisotopic Mass: 166.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 3
Experimental Properties
- Density: 0.852
- Boiling Point: 208.4°C at 760 mmHg
- Flash Point: 72.2°C
- Refractive Index: 1.45
Dimethylvinylethynylmethanol butyl ether Related Literature
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Alcione Roberto Jurelo,Renan Augusto Pontes Ribeiro,Sergio Ricardo de Lazaro,João Frederico Haas Leandro Monteiro Phys. Chem. Chem. Phys., 2018,20, 27011-27018
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Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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4. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters†Yoshitake Nishiyama,Takamitsu Hosoya,Suguru Yoshida Chem. Commun., 2020,56, 5771-5774
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5. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
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